methyl 6-benzyl-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-benzyl-2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H27N3O5S2/c1-27(2)35(31,32)19-11-9-18(10-12-19)23(29)26-24-22(25(30)33-3)20-13-14-28(16-21(20)34-24)15-17-7-5-4-6-8-17/h4-12H,13-16H2,1-3H3,(H,26,29)
• InChI Key: AVRVYFHCSAQSKN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)OC
• Molecular Formula: C25H27N3O5S2
• Molecular Weight: 513.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic core and the various substituents would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the carboxylate ester could undergo hydrolysis to form a carboxylic acid and an alcohol. The benzamido group could participate in various reactions involving the amide functional group.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research in this area involves the synthesis of new heterocyclic compounds, which are crucial in medicinal chemistry due to their presence in many biologically active molecules. For example, Bakhite et al. (2005) discussed the preparation of tetrahydropyridothienopyrimidine derivatives from related thienopyridine carboxamides, highlighting a method that could potentially be applied to synthesize compounds similar to "methyl 6-benzyl-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate" (Bakhite, Al‐Sehemi, & Yamada, 2005).

Applications in Anti-inflammatory Research

Compounds structurally related to the queried molecule have been synthesized as part of research programs targeting novel molecules for potential anti-inflammatory applications. Moloney (2001) synthesized "methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate," which shares a similar thienopyridine core, indicating potential applications in developing new anti-inflammatory agents (Moloney, 2001).

Advanced Organic Synthesis Techniques

Research also focuses on developing advanced synthesis techniques for complex organic molecules. Zhu, Lan, & Kwon (2003) described a [4 + 2] annulation process for creating tetrahydropyridine derivatives, showcasing innovative approaches to constructing complex heterocyclic systems which might be relevant for synthesizing compounds like "methyl 6-benzyl-2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate" (Zhu, Lan, & Kwon, 2003).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information about this compound’s biological activity, it’s difficult to comment on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with it to minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its biological activity, if any, and how its structure influences its properties.